1-Butyl-3-cycloheptylthiourea

• Molecular Formula: C12H24N2S
• Molecular Weight: 228.40 g/mol
• IUPAC Name: 1-butyl-3-cycloheptylthiourea
• InChI: InChI=1S/C12H24N2S/c1-2-3-10-13-12(15)14-11-8-6-4-5-7-9-11/h11H,2-10H2,1H3,(H2,13,14,15)
• InChI Key: GOZKQBXKOSYFPZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=S)NC1CCCCCC1

Description

1-Butyl-3-cycloheptylthiourea is a useful research compound. Its molecular formula is C12H24N2S and its molecular weight is 228.40 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution prepared by dissolving 1-isothiocyanatobutane (3.0 ml, 26.0 mmol) in dichloromethane (5 ml) was slowly added to a solution prepared by dissolving 1-cycloheptylamine (3.3 ml, 26.0 mmol) in dichloromethane (20 ml) at 0° C. for 15 minutes. Triethylamine (7.3 ml, 52.1 mmol) was added to the mixed reaction solution and stirred at room temperature for 2 hours. After confirming completion of the reaction, distilled water (10 ml) was added to the reaction solution, and 1N of an HCl aqueous solution was added to neutralize. After separating an organic layer, a aqueous layer was extracted over dichloromethane (3×20 ml), and the organic layer was dried on sodium sulfate anhydrous, filtered and concentrated. The concentrated organic layer was purified by flash column chromatography (hexane:ethylacetate=3:1), thereby obtaining a target compound as a yellow liquid (4.1 g, 68%). The compound was used in the subsequent reaction.